Cas no 169905-00-4 (2-[(4-ETHOXY-3-METHYL-2-PYRIDINYL)-METHYLSULFINYL]-BENZIMIDAZOLE)

• Product Name: 2-[(4-ETHOXY-3-METHYL-2-PYRIDINYL)-METHYLSULFINYL]-BENZIMIDAZOLE
• CAS No: 169905-00-4
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 111274
• PubChem ID: 10567357
• Update Time: 2025-04-18

2-[(4-ETHOXY-3-METHYL-2-PYRIDINYL)-METHYLSULFINYL]-BENZIMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-[(4-ETHOXY-3-METHYL-2-PYRIDINYL)-METHYLSULFINYL]-BENZIMIDAZOLE
• 169905-00-4
• 2-[(4-ethoxy-3-methylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole
• CHEMBL148330
• SCHEMBL13871335

• Inchi： 1S/C16H17N3O2S/c1-3-21-15-8-9-17-14(11(15)2)10-22(20)16-18-12-6-4-5-7-13(12)19-16/h4-9H,3,10H2,1-2H3,(H,18,19)
• InChI Key： FFCVPILAAMEZHO-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)(CC1C(C)=C(C=CN=1)OCC)=O

Computed Properties

• Exact Mass: 317.11997
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 67.87